Cas no 500351-75-7 (Benzenethiol, 2-methyl-6-(1-methylethyl)- (9CI))

• Product Name: Benzenethiol, 2-methyl-6-(1-methylethyl)- (9CI)
• CAS No: 500351-75-7
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• CID: 933119
• PubChem ID: 240705
• Update Time: 2025-04-19

Benzenethiol, 2-methyl-6-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-methyl-6-(1-methylethyl)- (9CI)
• 2-methyl-6-propan-2-ylbenzenethiol
• NSC-47206
• DTXSID80286744
• 500351-75-7
• BENZENETHIOL, 2-METHYL-6-(1-METHYLETHYL)-
• DB-285522
• SCHEMBL26049555
• NSC47206

• Inchi： 1S/C10H14S/c1-7(2)9-6-4-5-8(3)10(9)11/h4-7,11H,1-3H3
• InChI Key： YOJOYESIJDAHHW-UHFFFAOYSA-N
• SMILES： SC1C(C)=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 166.08162162g/mol
• Monoisotopic Mass: 166.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 1Ų